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Compound of Interest

(4-Chlorophenyl)

Compound Name: (cyclopropyl)methanamine
hydrochloride

CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

\ J

Structure-Activity, Synthesis, and Pharmaceutical Utility of a Privileged CNS Scaffold[1][2]

Executive Summary

(4-Chlorophenyl)(cyclopropyl)methanamine hydrochloride (CAS: 123312-22-1 for free
base; HCI salt forms vary) is a high-value chiral building block in medicinal chemistry,
specifically within the development of serotonin, norepinephrine, and dopamine reuptake
inhibitors (SNDRISs).[1][2] Structurally, it represents a rigidified analog of phenethylamine
derivatives, where the cyclopropyl moiety introduces significant steric strain and conformational
restriction compared to flexible alkyl chains (e.g., isopropyl) or larger rings (e.g., cyclobutyl in
Sibutramine).[1]

This monograph details the molecular architecture, validated synthetic protocols, and
pharmacological relevance of this compound, serving as a guide for researchers optimizing
monoamine transporter ligands.[1]
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Molecular Architecture & Physicochemical
Properties[2][3]
Structural Analysis

The molecule features a central methine carbon (

) linking three distinct pharmacophoric elements:[1][2]

¢ 4-Chlorophenyl Ring: A lipophilic aromatic moiety that typically occupies the hydrophobic S1
binding pocket of monoamine transporters (SERT/NET/DAT).[2] The chlorine atom at the
para-position enhances metabolic stability against ring oxidation and improves lipophilicity (

-stacking interactions).[2]

e Cyclopropyl Group: Acts as a bioisostere for an isopropyl or cyclobutyl group.[2] Its unique
"banana bonds" (high

-character) and rigid geometry lock the
-substituents into a specific vector, reducing the entropic penalty upon protein binding.[1][2]

e Primary Amine (

in HCI form): The critical ionizable headgroup that forms a salt bridge with the conserved
aspartate residue (e.g., Asp98 in hSERT) in the transporter's central binding site.[1][2]

Physicochemical Data (Calculated & Experimental)
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Property Value /| Description

4-Chlorophenyl)(cyclopropyl)methanamine
IUPAC Name ( phenyl)(cyclopropyl)
hydrochloride

Molecular Formula

181.66 g/mol (Free Base); ~218.12 g/mol (HCI

Molecular Weight
Salt)
Contains 1 stereocenter (
Chirality
)-[1][2] Exists as (R)- and (S)-enantiomers.[2]
H-Bond Donors/Acceptors 1 Donor / 1 Acceptor (Free Base)
TPSA 26.02 A2
LogP (Predicted) ~2.2 (Lipophilic, CNS penetrant)
) ~9.5 (Predominantly protonated at physiological
pKa (Amine)
pH)
N High in MeOH, DMSO, Water (as HCI salt); Low
Solubility

in Hexanes.[1][2]

Synthetic Pathways[1][3][4]

The synthesis of (4-Chlorophenyl)(cyclopropyl)methanamine typically proceeds via the
intermediate 4-chlorophenyl cyclopropyl ketone (CAS 6640-25-1), followed by reductive
amination or oxime reduction.[2]

Validated Synthetic Workflow (Grighard & Reductive

Amination)
Step 1: Formation of the Ketone Intermediate[1]
e Reagents: 4-Chlorobenzonitrile, Cyclopropylmagnesium bromide, THF/Ether.[1][2]

o Mechanism: Nucleophilic addition of the Grignard reagent to the nitrile carbon, followed by
acidic hydrolysis of the imine intermediate.[1]
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e Protocol:

o

Charge a flame-dried flask with 4-chlorobenzonitrile (1.0 eq) in anhydrous THF under

[¢]

Cool to 0°C. Dropwise add Cyclopropylmagnesium bromide (1.2 eq, 1.0 M in THF).

[¢]

Reflux for 3 hours. Monitor by TLC (disappearance of nitrile).[2]

[e]

Quench with 1M HCI (exothermic). Stir for 1 hour to hydrolyze the imine.

o

Extract with EtOAc, wash with brine, dry over

[¢]

Yield: ~85% of 4-Chlorophenyl cyclopropyl ketone.[2][3]

Step 2: Conversion to Amine (Oxime Route)[1][2]

» Reagents:
, NaOAc, EtOH; then
(Pd/C) or

[11[2]

» Rationale: Direct reductive amination of cyclopropyl ketones can be sluggish due to steric
bulk; the oxime route is often higher yielding.

e Protocol:

o Oxime Formation: Reflux ketone with Hydroxylamine HCI (1.5 eq) and Sodium Acetate
(2.0 eq) in Ethanol for 4 hours. Isolate the oxime solid.

o Reduction: Dissolve oxime in dry THF. Carefully add

(3.0 eq) at 0°C.[2]

o Reflux for 12 hours.
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o Fieser workup (Water, 15% NaOH, Water).[1][2]
o Salt Formation: Dissolve crude oil in

, add 4M HCI in Dioxane. Filter the white precipitate.[2]

Reaction Logic Diagram (Graphviz)

NH20H-HCI, NaOAc
Condensation

4-Chloropheny!
cyclopropyl ketone
(CAS 6640-25-1)

T Acid Hydrolysis
H30+) o [ se il (Condensation)  of ~.. -~ . . | then HCl/Dioxane (4-Chlorophenyl)(cyclopropyl)
methanamine HCI

Oxime Derivative

Figure 1: Synthetic pathway from nitrile precursor to target amine salt.

Click to download full resolution via product page

[2]
Analytical Characterization

To ensure scientific integrity, the identity of the synthesized compound must be validated using
the following spectral fingerprints.

Proton NMR ( -NMR, 400 MHz, DMSO- )

e 8.60 (br s, 3H): Ammonium protons (

)-[11[2]

7.55 (d, 2H): Aromatic protons (ortho to ClI).[1][2]

7.40 (d, 2H): Aromatic protons (meta to Cl).[1][2]

3.65 (d, 1H): Benzylic methine proton (

).[1]

1.30 (m, 1H): Cyclopropyl methine (
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-ring).[1][2]

e 0.30 - 0.60 (m, 4H): Cyclopropyl methylene protons (distinctive high-field multiplets).[1][2]

Mass Spectrometry (ESI-MS)[2]

e [M+H]+: Calculated m/z 182.07; Observed m/z 182.1.[2]
 |sotope Pattern: Distinctive 3:1 ratio for

/

isotopes (peaks at 182 and 184).[1][2]

Pharmaceutical Applications & Biological
Relevance[1][2][3][6][7][8][9][10][11]
Pharmacophore for Monoamine Reuptake Inhibition

This molecule serves as a "stripped-down" core for Triple Reuptake Inhibitors (TRIS).[2] It is
structurally homologous to the primary metabolite of Sibutramine (Didemethylsibutramine), but
with a cyclopropyl ring replacing the cyclobutyl ring.[1]

e Mechanism: The primary amine mimics the terminal nitrogen of serotonin/norepinephrine.
The cyclopropyl group provides a rigid hydrophobic anchor that fits into the "accessory
pocket" of the transporter.

» Advantages over Sibutramine Analogs:

o Metabolic Stability: The cyclopropyl ring is less prone to oxidative ring opening than larger
cycloalkanes in certain CYP450 pathways.[2]

o Selectivity Tuning: The tighter steric profile of the cyclopropyl group often shifts selectivity
ratios between NET (Norepinephrine Transporter) and DAT (Dopamine Transporter).[1][2]

Research Utility

» Fragment-Based Drug Design (FBDD): Used as a high-efficiency fragment to probe the
S1/S2 pockets of GPCRs and transporters.[2]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Chiral Resolution Studies: Because the (R)- and (S)-enantiomers often exhibit >100-fold
differences in potency (e.g., (R)-isomer is typically more potent for NET inhibition in this
class), this compound is a standard substrate for developing chiral HPLC resolution
methods.[1][2]

Safety & Handling (MSDS Highlights)

» Signal Word:WARNING

e Hazard Statements:

o

H302: Harmful if swallowed.[2]

[¢]

H315: Causes skin irritation.[2]

[¢]

H319: Causes serious eye irritation.[2]

o

H335: May cause respiratory irritation.[2]

e Handling Protocol:
o Handle in a fume hood to avoid inhalation of dust.[2]
o Wear nitrile gloves and safety glasses.[]

o Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) at -20°C for long-term
stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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